Cas no 173900-47-5 (4-Hydroxy-3-methoxy-5-methylbenzonitrile)

• Product Name: 4-Hydroxy-3-methoxy-5-methylbenzonitrile
• CAS No: 173900-47-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD18432784
• CID: 2152298
• PubChem ID: 19038318
• Update Time: 2025-04-21

4-Hydroxy-3-methoxy-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-methyl-4-hydroxybenzonitrile
• 4-hydroxy-3-methoxy-5-methylbenzonitrile
• Benzonitrile, 4-hydroxy-3-methoxy-5-methyl-
• GDTYZCNHSKOBBE-UHFFFAOYSA-N
• PB11362
• OR53049
• FCH1152498
• AK185387
• 4-Hydroxy-3-methoxy-5-methyl-benzonitrile
• DB-331391
• CS-0050837
• DS-10040
• SY122043
• AKOS025403723
• SCHEMBL1175107
• P12388
• MFCD18432784
• EN300-3215385
• 173900-47-5
• XH1389
• YGA90047
• 4-Hydroxy-3-methoxy-5-methylbenzonitrile

• MDL： MFCD18432784
• Inchi： 1S/C9H9NO2/c1-6-3-7(5-10)4-8(12-2)9(6)11/h3-4,11H,1-2H3
• InChI Key： GDTYZCNHSKOBBE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C#N)=CC(C)=C1O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2
• XLogP3: 1.6